molecular formula C14H9Cl2N3O2 B8327484 2-(2,6-Dichloro-phenylamino)-1H-benzimidazole-5-carboxylic acid

2-(2,6-Dichloro-phenylamino)-1H-benzimidazole-5-carboxylic acid

Cat. No.: B8327484
M. Wt: 322.1 g/mol
InChI Key: CJTDFAIIRDWWKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,6-Dichloro-phenylamino)-1H-benzimidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9Cl2N3O2 and its molecular weight is 322.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H9Cl2N3O2

Molecular Weight

322.1 g/mol

IUPAC Name

2-(2,6-dichloroanilino)-3H-benzimidazole-5-carboxylic acid

InChI

InChI=1S/C14H9Cl2N3O2/c15-8-2-1-3-9(16)12(8)19-14-17-10-5-4-7(13(20)21)6-11(10)18-14/h1-6H,(H,20,21)(H2,17,18,19)

InChI Key

CJTDFAIIRDWWKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)NC2=NC3=C(N2)C=C(C=C3)C(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,4-diamino-benzoic acid ethyl ester (5.0 g, 27.8 mmol) and 1,3-dichloro-2-isothiocyanato-benzene (5.66 g, 27.8 mmol) in 40 mL DMF was stirred for 2 h. DIC (4.40 mL, 28.2 mmol) was added and the mixture stirred overnight. After 30 min stirring at 80° C. water was added and the mixture was concentrated i.vac. The residue was taken up in ethanol and 1 M aq. NaOH. The mixture stirred overnight at reflux. Ethanol was evaporated and the aq. phase diluted with water. The precipitate was filtered and washed with water. The filtrate was acidified with formic acid and cooled. The mixture was filtered and washed with water.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.66 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
4.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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